Cas no 188945-41-7 (Di-O-tolylphosphonoacetic Acid Ethyl Ester)

• Product Name: Di-O-tolylphosphonoacetic Acid Ethyl Ester
• CAS No: 188945-41-7
• MF: C₁₈H₂₁O₅P
• MW: 348.3301
• MDL: MFCD01321166
• CID: 907584
• PubChem ID: 87568970
• Update Time: 2024-10-31

Di-O-tolylphosphonoacetic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• di-o-tolylphosphonoacetic acid ethyl ester
• Ethyl Di-o-tolylphosphonoacetate [Horner-Emmons Reagent]
• DI-O-TOLYLPHOSPHONOACETIC ACID ETHYL ESTER [HORNER-EMMONS REAGENT]
• ethyl 2-bis(2-methylphenoxy)phosphorylacetate
• D2548
• di-o-tolyl ethoxycarbonyl-methyl phosphate
• Ethyl Di-o-tolylphosphonoacetate
• Ditolylphosphonoaceticacidethylester
• Ethyl Di-o-tolylphosphonoacetate DI-O-TOLYLPHOSPHONOACETIC ACID ETHYL ESTER
• Ethyl 2-(bis(o-tolyloxy)phosphoryl)acetate
• Ethyl Di-o-tolylphosphonoacetate [Horner-Emmons Reagent]
• BOEGWWFFVZDOIH-UHFFFAOYSA-N
• ethyl (di-o-tolylphosphono)acetate
• Di(o-tolyloxy)phosphinylacetic acid ethyl ester
• s12386
• 188945-41-7
• ethyl 2-[bis(2-methylphenoxy)phosphoryl]acetate
• MFCD01321166
• GEO-03051
• AS-71167
• CS-0205322
• Acetic acid, 2-[bis(2-methylphenoxy)phosphinyl]-, ethyl ester
• AKOS015902336
• J-012181
• DTXSID10442275
• SCHEMBL1451746
• Di-O-tolylphosphonoacetic Acid Ethyl Ester

• MDL： MFCD01321166
• Inchi： 1S/C18H21O5P/c1-4-21-18(19)13-24(20,22-16-11-7-5-9-14(16)2)23-17-12-8-6-10-15(17)3/h5-12H,4,13H2,1-3H3
• InChI Key： BOEGWWFFVZDOIH-UHFFFAOYSA-N
• SMILES： P(C([H])([H])C(=O)OC([H])([H])C([H])([H])[H])(=O)(OC1=C([H])C([H])=C([H])C([H])=C1C([H])([H])[H])OC1=C([H])C([H])=C([H])C([H])=C1C([H])([H])[H]

Computed Properties

• Exact Mass: 348.11300
• Monoisotopic Mass: 348.11266076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.1
• Topological Polar Surface Area: 61.8

Experimental Properties

• Color/Form: Light yellow - yellow transparent liquid
• Density: 1.19
• Melting Point: NA
• Boiling Point: 240°C/3mmHg(lit.)
• Flash Point: Not available
• Refractive Index: 1.5330-1.5350
• PSA: 71.64000
• LogP: 4.51740
• Solubility: Not determined
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Di-O-tolylphosphonoacetic Acid Ethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters